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Compound of Interest

Compound Name: 1-methylcyclobutan-1-ol

L  Get Quote

Cat. No.: B3049299

Introduction

1-Methylcyclobutan-1-ol is a saturated cyclic alcohol with applications as a building block in
the synthesis of more complex organic molecules, including pharmaceuticals and
agrochemicals.[1] Its unique structure, featuring a cyclobutane ring with a methyl and a
hydroxyl group on the same carbon, makes it a valuable intermediate in organic synthesis.[1][2]
This document provides a detailed protocol for the laboratory-scale preparation of 1-
methylcyclobutan-1-ol via the Grignard reaction of cyclobutanone with methylmagnesium
bromide.[3]

Chemical Properties

Property

Value

Molecular Formula

CsH100

Molecular Weight 86.13 g/mol [1][4][5][6]
CAS Number 20117-47-9[1][4][5][6]
Appearance Colorless liquid[2]

IUPAC Name 1-methylcyclobutan-1-ol[4]

Experimental Protocol
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Caption: Reaction scheme for the synthesis of 1-methylcyclobutan-1-ol.

Materials and Reagents:
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Molar Mass ( g/mol .
Reagent Quantity Moles (mmol)

)

Cyclobutanone 70.09 50¢9 71.3

3M Methylmagnesium
Bromide in Diethyl - 47.6 mL 143
Ether

Diethyl Ether

74.12 400 mL
(anhydrous)
1N Hydrochloric Acid

36.46 As needed
(HCI)
Sodium Sulfate

142.04 As needed

(Na2S04, anhydrous)

Equipment:

e 500 mL three-necked round-bottom flask

e Dropping funnel

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

o Reaction Setup: A 500 mL three-necked round-bottom flask equipped with a magnetic stir
bar, a dropping funnel, and a nitrogen inlet is charged with a solution of cyclobutanone (5.0
g, 71.3 mmol) in 400 mL of anhydrous diethyl ether.
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Grignard Addition: The flask is cooled to 0°C using an ice bath. 47.6 mL of a 3 M solution of
methylmagnesium bromide in diethyl ether (143 mmol) is added dropwise to the stirred
solution over a period of 30 minutes.

Reaction: The resulting mixture is stirred at 0°C for 3 hours.

Quenching: The reaction mixture is carefully poured into a beaker containing crushed ice and
an excess of cold 1N hydrochloric acid.

Extraction: The mixture is transferred to a separatory funnel, and the layers are separated.
The aqueous layer is extracted twice with diethyl ether.

Drying and Filtration: The combined organic layers are dried over anhydrous sodium sulfate
(Na2S0a), filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

Product: The final product, 1-methylcyclobutan-1-ol, is obtained as a colorless oil (6.1 g,
70.8 mmol, 99% yield).[3]

Experimental Workflow
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Caption: Workflow for the synthesis of 1-methylcyclobutan-1-ol.
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Characterization Data

H NMR (500 MHz, CDCls):

Chemical Shift () Multiplicity Integration Assignment
217 -1.97 m 4H -CH2-
1.90-1.67 m 2H -CH2-
1.61-1.47 m 1H _OH

1.39 t, J=0.8 Hz 3H -CHs

Note: The 'H NMR data is consistent with the structure of 1-methylcyclobutan-1-ol.[3]

Safety Precautions

» Flammability: Diethyl ether is highly flammable. All operations should be conducted in a well-
ventilated fume hood, away from ignition sources.[4]

o Grignard Reagents: Methylmagnesium bromide is a reactive and moisture-sensitive reagent.
Anhydrous conditions must be maintained throughout the reaction.

» Corrosivity: Hydrochloric acid is corrosive. Appropriate personal protective equipment
(gloves, safety glasses) should be worn.

e General Hazards: 1-Methylcyclobutan-1-ol is harmful if swallowed and causes skin and
serious eye irritation. It may also cause respiratory irritation.[4]

Alternative Synthetic Routes

While the Grignard reaction with methylmagnesium bromide is a high-yielding and
straightforward method, other synthetic approaches to 1-methylcyclobutan-1-ol have been
reported. These include:

e Reaction of cyclobutanone with methyllithium.[3]

o Hydration of methylenecyclobutane.[3]
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e Reduction of 1-methylcyclobutanone using reagents like sodium borohydride.[1]

The choice of synthetic route may depend on the availability of starting materials and the
desired scale of the reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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